Cas no 1782728-04-4 (1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid)

• Product Name: 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid
• CAS No: 1782728-04-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD31705775
• CID: 5291896
• PubChem ID: 58084238
• Update Time: 2026-03-10

1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid
• 1-methylpyrazolo[4,3-c]pyridine-4-carboxylic acid
• AB92312
• 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylicacid
• MFCD31705775
• 1782728-04-4
• AKOS022708946
• F86291
• SCHEMBL3439334
• PS-20538

• MDL： MFCD31705775
• Inchi： 1S/C8H7N3O2/c1-11-6-2-3-9-7(8(12)13)5(6)4-10-11/h2-4H,1H3,(H,12,13)
• InChI Key： MUUFYAQAWNJGKV-UHFFFAOYSA-N
• SMILES： OC(C1C2C=NN(C)C=2C=CN=1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68

Additional information on 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid

Introduction to 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 1782728-04-4) and Its Emerging Applications in Chemical Biology

1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid, identified by the chemical identifier CAS No. 1782728-04-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively studied for its role in drug discovery and development. The presence of both pyrazole and pyridine rings in its structure imparts a rich chemical diversity, making it a promising candidate for further exploration in medicinal chemistry.

The 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid molecule exhibits a high degree of flexibility, which allows it to interact with various biological targets. This structural versatility has been leveraged in the design of novel bioactive molecules targeting a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. Recent studies have highlighted its potential as a lead compound in the development of small-molecule inhibitors that modulate key enzymatic pathways involved in disease progression.

In the realm of oncology, 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid has shown promise as an inhibitor of kinases and other enzymes overexpressed in tumor cells. Its ability to bind to these targets with high affinity suggests that it could be developed into a therapeutic agent capable of disrupting critical signaling pathways that drive cancer growth and metastasis. Preliminary in vitro studies have demonstrated its efficacy in inhibiting the activity of several kinases, including those implicated in tyrosine kinase-driven cancers.

Moreover, the compound has been investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The pyrazolopyridine core is known to interact with neurotransmitter receptors and ion channels, making it a suitable candidate for modulating neuronal activity. Research indicates that 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid can influence the release and reuptake of neurotransmitters, potentially ameliorating symptoms associated with these conditions.

The pharmacokinetic properties of 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid are also of great interest. Its molecular structure suggests good solubility in both aqueous and lipid environments, which is crucial for achieving optimal bioavailability. Additionally, its stability under physiological conditions enhances its suitability for formulation into drug products. These characteristics make it an attractive candidate for further development into an oral or injectable therapeutic.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid has been subjected to virtual screening using molecular docking techniques to identify its binding interactions with target proteins. These simulations have provided valuable insights into its mechanism of action and have guided the optimization of its structure to enhance potency and selectivity.

The synthesis of 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid presents an interesting challenge due to the complexity of its heterocyclic framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in catalytic processes have enabled the efficient construction of the pyrazolopyridine core without excessive byproduct formation, improving overall yields and purity.

In conclusion, 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 1782728-04-4) represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.